Cas no 15910-11-9 ((1E,3E)-1,4-Diacetoxy-1,3-butadiene)

• Product Name: (1E,3E)-1,4-Diacetoxy-1,3-butadiene
• CAS No: 15910-11-9
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 214461
• PubChem ID: 57648574
• Update Time: 2025-06-08

(1E,3E)-1,4-Diacetoxy-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene-1,4-diol,1,4-diacetate, (1E,3E)-
• (1E,3E)-4-(ACETYLOXY)-1,3-BUTADIENYL ACETATE
• TRANS,TRANS-1,4-DIACETOXY-1,3-BUTADIENE
• (1E,3E)-1,4-Diacetoxy-1,3-butadiene
• (1E,3E)-buta-1,3-diene-1,4-diyl diacetate
• (E,E)-1,4-Diacetoxy-1,3-butadiene
• 1,4-diacetoxy 1,3-butadiene
• 1,4-diacetoxybuta-1,3-diene
• Diacetic acid (1E,3E)-1,3-butadiene-1,4-diyl ester
• diacetoxy-1,4 butadiene-1,3
• Einecs 240-053-9
• AKOS025294630
• 1,4-diacetoxybutadiene
• DTXSID401244641
• 15910-11-9
• A809998
• SCHEMBL4531306
• 1,3-Butadiene-1,4-diol, 1,4-diacetate, (1E,3E)-
• BS-21595
• InChI=1/C8H10O4/c1-7(9)11-5-3-4-6-12-8(2)10/h3-6H,1-2H3/b5-3+,6-4
• [(1E,3E)-4-acetyloxybuta-1,3-dienyl] acetate
• [(1E,3E)-4-acetyloxybuta-1,3-dienyl] ethanoate
• trans,trans-1,4-Diacetoxy-1,3-butadiene, >=98.0%
• NS00054610
• acetic acid [(1E,3E)-4-acetyloxybuta-1,3-dienyl] ester
• XBRCQTOOSIDDOJ-GGWOSOGESA-N

• MDL： MFCD00145432
• Inchi： 1S/C8H10O4/c1-7(9)11-5-3-4-6-12-8(2)10/h3-6H,1-2H3/b5-3+,6-4+
• InChI Key： XBRCQTOOSIDDOJ-GGWOSOGESA-N
• SMILES： O(C(C)=O)/C=C/C=C/OC(C)=O

Computed Properties

• Exact Mass: 170.05800
• Monoisotopic Mass: 170.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: 102-104 °C
• Boiling Point: 211.8±23.0 °C at 760 mmHg
• Flash Point: 97.3±21.0 °C
• Refractive Index: 1.464
• PSA: 52.60000
• LogP: 1.14000
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(1E,3E)-1,4-Diacetoxy-1,3-butadiene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on (1E,3E)-1,4-Diacetoxy-1,3-butadiene

Recent Advances in the Study of (1E,3E)-1,4-Diacetoxy-1,3-butadiene (CAS: 15910-11-9) for Biomedical Applications

The compound (1E,3E)-1,4-Diacetoxy-1,3-butadiene (CAS: 15910-11-9) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential biomedical applications. This conjugated diene derivative serves as a versatile building block in organic synthesis and has shown promise in drug discovery programs targeting various disease pathways.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility as a key intermediate in the synthesis of polyene-based pharmacophores. Researchers at MIT have developed a novel synthetic route utilizing 15910-11-9 to create analogs of amphotericin B with reduced toxicity profiles while maintaining antifungal activity. The diacetoxy functionality provides strategic handles for further chemical modifications, enabling rapid generation of structural diversity.

In cancer research, a 2024 Nature Chemical Biology publication revealed that derivatives of (1E,3E)-1,4-Diacetoxy-1,3-butadiene exhibit selective cytotoxicity against KRAS-mutant pancreatic cancer cell lines. The compound's ability to form Michael adducts with cellular nucleophiles appears to contribute to its biological activity, though the exact mechanism of action remains under investigation. Structure-activity relationship studies suggest that the (E,E)-configuration is crucial for maintaining potency.

From a drug delivery perspective, the compound's lipophilic character (logP ~2.1) makes it particularly interesting for prodrug development. A recent patent application (WO2023124567) describes its use in creating membrane-permeable prodrugs of polar therapeutic agents. The acetate groups can be enzymatically cleaved in vivo, releasing active drug molecules while the butadiene scaffold facilitates cellular uptake.

Ongoing research at several academic institutions is exploring the photochemical properties of 15910-11-9 for potential applications in photodynamic therapy. Preliminary results indicate that the conjugated system can generate reactive oxygen species upon irradiation at specific wavelengths, suggesting possible utility in targeted cancer treatments.

From a safety standpoint, recent toxicological assessments published in Regulatory Toxicology and Pharmacology (2024) indicate that the compound shows favorable acute toxicity profiles in rodent models (LD50 > 500 mg/kg). However, chronic exposure studies are still needed to fully evaluate its safety for potential therapeutic applications.

The commercial availability of high-purity (1E,3E)-1,4-Diacetoxy-1,3-butadiene has improved significantly in recent years, with several specialty chemical suppliers now offering GMP-grade material. This development has accelerated research efforts by eliminating previous synthetic bottlenecks.

Future research directions likely to emerge include exploration of the compound's potential in targeted protein degradation strategies and its incorporation into novel biomaterials for medical devices. The unique combination of chemical reactivity and biological activity makes 15910-11-9 a compound of continuing interest in chemical biology and drug discovery.